molecular formula C11H7IN2O3 B8693379 3-benzoyl-5-iodo-1H-pyrimidine-2,4-dione CAS No. 161263-60-1

3-benzoyl-5-iodo-1H-pyrimidine-2,4-dione

Cat. No.: B8693379
CAS No.: 161263-60-1
M. Wt: 342.09 g/mol
InChI Key: IFJZHMIMIMJXJU-UHFFFAOYSA-N
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Description

3-benzoyl-5-iodo-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C11H7IN2O3 and its molecular weight is 342.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

161263-60-1

Molecular Formula

C11H7IN2O3

Molecular Weight

342.09 g/mol

IUPAC Name

3-benzoyl-5-iodo-1H-pyrimidine-2,4-dione

InChI

InChI=1S/C11H7IN2O3/c12-8-6-13-11(17)14(10(8)16)9(15)7-4-2-1-3-5-7/h1-6H,(H,13,17)

InChI Key

IFJZHMIMIMJXJU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)N2C(=O)C(=CNC2=O)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-iodouracil (commercially available from Aldrich, 2 g, 8.4 mmol) in dry pyridine (20 mL) was added dropwise to a solution of benzoyl chloride (3.5 g, 25.3 mmol) in pyridine (10 mL). The mixture was stirred at room temperature for 3 hours. Water (70 mL) was added and the product extracted with ethyl acetate. The organic phase was washed with a saturated solution of NH4Cl and then with 2% HClaq (40 mL×4 times) The solvent was removed under vacuum and the residue was triturated with i-Pr2O to give the title compound as white solid (2.6 g, 90% yield).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mL
Type
reactant
Reaction Step Two
Yield
90%

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